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Compound of Interest

Compound Name: Tris(perfluorophenyl)borane

Cat. No.: B072294

Technical Support Center:
Tris(pentafluorophenyl)borane Handling

This guide provides essential safety information and personal protective equipment (PPE)
recommendations for researchers, scientists, and drug development professionals working with
Tris(pentafluorophenyl)borane.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with Tris(pentafluorophenyl)borane?

Al: Tris(pentafluorophenyl)borane is a hazardous chemical that can cause skin irritation,
serious eye irritation, and respiratory tract irritation.[1][2] It is also toxic if swallowed.[3][4] It is
crucial to handle this compound with appropriate engineering controls and personal protective
equipment to minimize exposure.

Q2: What are the essential engineering controls to have in place before handling this
compound?

A2: It is recommended to handle Tris(pentafluorophenyl)borane in a well-ventilated area.[1] For
more specific operations, using a local exhaust or an enclosing hood with exhaust ventilation is
advised to minimize dust exposure.[3][4] Emergency eye wash fountains and safety showers
should be readily available in the immediate vicinity of any potential exposure.[3][4]
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Q3: What type of eye and face protection is required?

A3: Chemical goggles are mandatory to protect against eye contact.[3] It is also recommended
to wear tightly fitting safety goggles with side-shields.[2] For procedures with a higher risk of
splashing, a face shield should be worn in addition to goggles. Contact lenses should not be
worn when handling this chemical.[3]

Q4: Which gloves offer the best protection against Tris(pentafluorophenyl)borane?

A4: Safety data sheets recommend using neoprene or nitrile rubber gloves for hand protection.
[3] It is important to inspect gloves for any signs of degradation before use. Always wash your
hands thoroughly with soap and water after handling the compound, even after wearing gloves.

[1]
Qb5: Is respiratory protection necessary when working with this compound?

A5: Respiratory protection is recommended, especially in situations where dust may be
generated or ventilation is inadequate.[3] A NIOSH-certified dust and mist respirator (orange
cartridge) or a dust mask type N95 (US) may be appropriate.[3] If exposure limits are exceeded
or irritation is experienced, a full-face respirator should be used.[2]

Q6: What type of protective clothing should be worn?

A6: Wear suitable protective clothing to prevent skin contact.[3] This includes a lab coat or
other protective garments. For large-scale operations or in the event of a spill, fire/flame
resistant and impervious clothing may be necessary.[2]

Q7: What should | do in case of accidental exposure?
AT:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under
the eyelids, and seek medical attention.[5][6]

o Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin
irritation occurs, seek medical attention.[2][5]
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 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if you feel unwell.[2][5]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[3][5]

Personal Protective Equipment Summary

PPE Category

Recommendation

Source(s)

Eye/Face Protection

Chemical goggles or tightly
fitting safety goggles. A face
shield may also be necessary.

[2](3]

Hand Protection

Neoprene or nitrile rubber

gloves.

[3]

Respiratory Protection

NIOSH-certified dust and mist
respirator or N95 dust mask.
Full-face respirator if exposure

limits are exceeded.

[2](3]

Protective Clothing

Lab coat or other suitable
protective clothing. Fire/flame

resistant and impervious

clothing for high-risk scenarios.

[2](3]

PPE Selection Workflow
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Start

Handling Tris(pentafluorophenyl)borane

Hazard Apsessment

Assess Risk of Exposure
(e.g., small vs. large scale, potential for dust generation)

IAll Scenarios

Personal Protective Equipment Selection

Ensure Adequate Engineering Controls
(Fume Hood, Ventilation)

Eye Protection:
Chemical Goggles / Face Shield

Hand Protection:
Nitrile or Neoprene Gloves

Respiratory Protection:
Dust Mask (N95) or Respirator

Body Protection:
Lab Coat / Protective Clothing

Proceed with Experiment

Proceed with Experiment Safely
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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